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Compound of Interest

Compound Name: CCT369260

Cat. No.: B2406010 Get Quote

CCT369260 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of CCT369260, a B-

cell lymphoma 6 (BCL6) inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CCT369260?

A1: For long-term storage, the solid form of CCT369260 should be stored at -20°C for up to

three years or at 4°C for up to two years.[1][2]

Q2: What are the recommended conditions for storing CCT369260 in solvent?

A2: Stock solutions of CCT369260 should be stored at -80°C for up to six months or at -20°C

for up to one month.[1][2] To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Q3: What is the recommended solvent for preparing stock solutions of CCT369260?

A3: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of

CCT369260.[1][2]

Q4: How is CCT369260 shipped, and is it stable during transit?
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A4: CCT369260 is typically shipped at room temperature. The compound is stable at ambient

temperatures for the duration of ordinary shipping, including time spent in customs.[1][2]

Q5: What is the mechanism of action of CCT369260?

A5: CCT369260 is a BCL6 inhibitor that acts as a molecular glue-type degrader.[3][4] It induces

the degradation of the BCL6 oncoprotein, which is a key transcriptional repressor involved in

the pathogenesis of certain lymphomas.[3][5][6]
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Issue Possible Cause Recommended Solution

Loss of compound activity in

cellular assays

Improper storage of stock

solution (e.g., repeated freeze-

thaw cycles, prolonged storage

at -20°C).

Prepare fresh stock solutions

from powder. Aliquot new stock

solutions to minimize freeze-

thaw cycles. Ensure storage at

-80°C for long-term use.[1]

Degradation of the compound

in the assay medium.

While CCT369260 is

metabolically stable, consider

the stability in your specific cell

culture medium over the

experiment's duration.

Minimize the pre-incubation

time of the compound in the

medium if stability is a

concern.

Precipitation of the compound

in aqueous solutions
Low aqueous solubility.

CCT369260 has low water

solubility. For in vivo studies,

specific formulations may be

required.[2] For in vitro assays,

ensure the final DMSO

concentration is compatible

with your cells and does not

cause precipitation. Ultrasonic

assistance may be needed

when dissolving in DMSO.[1]

Inconsistent experimental

results

Inaccurate concentration of

stock solution due to solvent

evaporation or improper initial

weighing.

Use calibrated equipment for

weighing. Ensure vials are

tightly sealed to prevent

solvent evaporation.

Periodically check the

concentration of your stock

solution if it has been stored

for an extended period.
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Stability and Storage Conditions Summary
Form Storage Temperature Duration

Solid (Powder) -20°C 3 years[1][2]

4°C 2 years[1][2]

In Solvent (e.g., DMSO) -80°C 6 months[1][2]

-20°C 1 month[1][2]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the

following provides a general guideline for preparing CCT369260 stock solutions.

Preparation of a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh the required amount of CCT369260 powder (Molecular Weight:

508.99 g/mol ) in a sterile microcentrifuge tube.

Dissolving: Add the appropriate volume of high-purity DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.509 mg of

CCT369260 in 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

or sonication may be used if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes. Store the aliquots at -80°C for up to six months.
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Caption: Recommended workflow for handling and storing CCT369260.
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Caption: Simplified pathway of CCT369260-induced BCL6 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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